Cas no 1421498-93-2 (2-(2-fluorophenoxy)-1-{4-[(pyridin-2-ylsulfanyl)methyl]piperidin-1-yl}ethan-1-one)

• Product Name: 2-(2-fluorophenoxy)-1-{4-[(pyridin-2-ylsulfanyl)methyl]piperidin-1-yl}ethan-1-one
• CAS No: 1421498-93-2
• MF: C₁₉H₂₁FN₂O₂S
• MW: 360.445647001266
• CID: 5364531
• Update Time: 2025-05-19

2-(2-fluorophenoxy)-1-{4-[(pyridin-2-ylsulfanyl)methyl]piperidin-1-yl}ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 2-(2-fluorophenoxy)-1-[4-(pyridin-2-ylsulfanylmethyl)piperidin-1-yl]ethanone
• 2-(2-fluorophenoxy)-1-{4-[(pyridin-2-ylsulfanyl)methyl]piperidin-1-yl}ethan-1-one

• Inchi： 1S/C19H21FN2O2S/c20-16-5-1-2-6-17(16)24-13-19(23)22-11-8-15(9-12-22)14-25-18-7-3-4-10-21-18/h1-7,10,15H,8-9,11-14H2
• InChI Key： HYNXKNXSQUTASY-UHFFFAOYSA-N
• SMILES： C(=O)(N1CCC(CSC2=NC=CC=C2)CC1)COC1=CC=CC=C1F

Additional information on 2-(2-fluorophenoxy)-1-{4-[(pyridin-2-ylsulfanyl)methyl]piperidin-1-yl}ethan-1-one

Comprehensive Overview of 2-(2-Fluorophenoxy)-1-{4-[(Pyridin-2-ylsulfanyl)methyl]piperidin-1-yl}ethan-1-one (CAS No. 1421498-93-2)

2-(2-Fluorophenoxy)-1-{4-[(pyridin-2-ylsulfanyl)methyl]piperidin-1-yl}ethan-1-one is a synthetic organic compound with a unique molecular structure that combines a fluorophenoxy moiety with a piperidine core linked via a sulfanyl bridge. This compound, identified by CAS No. 1421498-93-2, has garnered attention in pharmaceutical and agrochemical research due to its potential as a bioactive scaffold. Its structural complexity and functional groups make it a subject of interest for drug discovery, particularly in targeting G-protein-coupled receptors (GPCRs) and enzyme modulation.

The compound's pyridin-2-ylsulfanyl group enhances its binding affinity to biological targets, while the fluorophenoxy segment contributes to metabolic stability—a critical factor in modern drug design. Researchers are exploring its applications in central nervous system (CNS) disorders, given its ability to cross the blood-brain barrier (BBB). Recent studies highlight its potential in addressing neuroinflammation and neurodegenerative diseases, aligning with the growing demand for novel neurological therapeutics.

From a synthetic chemistry perspective, CAS 1421498-93-2 exemplifies advancements in heterocyclic chemistry and click chemistry methodologies. Its synthesis often involves multistep organic reactions, including nucleophilic substitutions and catalytic cross-coupling, which are frequently discussed in organic synthesis forums. The compound's structure-activity relationship (SAR) is a hot topic in medicinal chemistry circles, with computational models like molecular docking being employed to predict its interactions.

In agrochemical applications, derivatives of 2-(2-fluorophenoxy)-1-{4-[(pyridin-2-ylsulfanyl)methyl]piperidin-1-yl}ethan-1-one are investigated for their pesticidal properties, particularly against resistant insect strains. This aligns with global concerns over food security and sustainable agriculture. The fluorine atom in its structure is pivotal for enhancing lipophilicity and target specificity, traits highly valued in crop protection agents.

Environmental and ADME (Absorption, Distribution, Metabolism, Excretion) studies of this compound are emerging, driven by regulatory requirements for green chemistry compliance. Its biodegradability and ecotoxicological profile are under scrutiny, reflecting the industry's shift toward eco-friendly chemicals. Analytical techniques like LC-MS and NMR spectroscopy are routinely used to characterize its purity and stability.

The commercial availability of CAS 1421498-93-2 through specialty chemical suppliers has facilitated its adoption in high-throughput screening (HTS) campaigns. Its inclusion in fragment-based drug discovery (FBDD) libraries underscores its versatility. Discussions in pharmacology webinars often cite this compound as a case study for lead optimization strategies.

In summary, 2-(2-fluorophenoxy)-1-{4-[(pyridin-2-ylsulfanyl)methyl]piperidin-1-yl}ethan-1-one represents a convergence of medicinal chemistry, agrochemical innovation, and synthetic methodology. Its multifaceted applications and ongoing research make it a compound of significant scientific and industrial relevance.